Cas no 1373223-38-1 (7-hydrazinyl-1H-indazole)
7-hydrazinyl-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- (1H-Indazol-7-yl)-hydrazine
- 7-hydrazinyl-1H-indazole
- SB33139
-
- MDL: MFCD22201111
- Inchi: 1S/C7H8N4/c8-10-6-3-1-2-5-4-9-11-7(5)6/h1-4,10H,8H2,(H,9,11)
- InChI Key: ACHCMHDOPRBAIH-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2C=N1)NN
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- XLogP3: 0.8
- Topological Polar Surface Area: 66.7
7-hydrazinyl-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0536-1g |
(1H-Indazol-7-yl)-hydrazine |
1373223-38-1 | 96% | 1g |
11702.99CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0536-5g |
(1H-Indazol-7-yl)-hydrazine |
1373223-38-1 | 96% | 5g |
40960.45CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0536-500mg |
(1H-Indazol-7-yl)-hydrazine |
1373223-38-1 | 96% | 500mg |
6275.51CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0536-250mg |
(1H-Indazol-7-yl)-hydrazine |
1373223-38-1 | 96% | 250mg |
3561.78CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0536-100mg |
(1H-Indazol-7-yl)-hydrazine |
1373223-38-1 | 96% | 100mg |
2204.91CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0536-50mg |
(1H-Indazol-7-yl)-hydrazine |
1373223-38-1 | 96% | 50mg |
1526.48CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1124135-100mg |
(1H-Indazol-7-yl)-hydrazine |
1373223-38-1 | 95% | 100mg |
$300 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124135-250mg |
(1H-Indazol-7-yl)-hydrazine |
1373223-38-1 | 95% | 250mg |
$480 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124135-500mg |
(1H-Indazol-7-yl)-hydrazine |
1373223-38-1 | 95% | 500mg |
$825 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124135-1g |
(1H-Indazol-7-yl)-hydrazine |
1373223-38-1 | 95% | 1g |
$1545 | 2024-07-28 |
7-hydrazinyl-1H-indazole Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 7-hydrazinyl-1H-indazole
7-Hydrazinyl-1H-Indazole: A Comprehensive Overview
The compound 7-hydrazinyl-1H-indazole, with the CAS number 1373223-38-1, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its indazole core, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of a hydrazine group at the 7-position of the indazole ring introduces unique chemical properties and functional groups that make this compound versatile for various applications.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-hydrazinyl-1H-indazole. Researchers have explored various methodologies, including condensation reactions and catalytic processes, to optimize the synthesis of this compound. These methods not only enhance the yield but also improve the purity of the product, making it more suitable for downstream applications. The ability to synthesize this compound in large quantities has further propelled its use in drug discovery and material science.
In the realm of pharmacology, 7-hydrazinyl-1H-indazole has shown promising potential as a lead compound for developing new drugs. Its structure allows for functionalization at multiple positions, enabling chemists to design molecules with specific biological activities. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.
The hydrazine group in 7-hydrazinyl-1H-indazole plays a crucial role in its reactivity and functionality. This group can undergo various transformations, including condensation reactions with carbonyl compounds, leading to the formation of bioactive molecules. Recent research has focused on leveraging these transformations to develop novel therapeutic agents with improved efficacy and reduced side effects.
Beyond pharmacology, 7-hydrazinyl-1H-indazole has found applications in material science. Its aromaticity and conjugated system make it a potential candidate for use in organic electronics. Researchers are investigating its properties as a component in organic semiconductors and light-emitting materials, which could pave the way for advanced electronic devices.
In conclusion, 7-hydrazinyl-1H-indazole (CAS No. 1373223-38-1) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool in drug discovery and materials development. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.
1373223-38-1 (7-hydrazinyl-1H-indazole) Related Products
- 918961-26-9(1H-Indazole-4,7-diamine)
- 72372-66-8(6-hydrazinyl-1H-Indazole)
- 777802-08-1(1H-Indazole-5,7-diamine)
- 918903-47-6(2H-Indazol-7-amine)
- 21443-96-9(1H-Indazol-7-amine)
- 16371-82-7(Benzo[c]cinnolin-4-amine)
- 474123-25-6(5-hydrazinyl-1H-Indazole)
- 817209-57-7(Cinnoline, 4-(2-phenylhydrazino)-)
- 16401-27-7(4-hydrazinylcinnoline)
- 21905-84-0(Cinnolin-8-amine)